Cas no 1807224-86-7 (3-Bromo-5-methyl-2-nitroaniline)

• Product Name: 3-Bromo-5-methyl-2-nitroaniline
• CAS No: 1807224-86-7
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• CID: 5000554
• Update Time: 2025-05-27

3-Bromo-5-methyl-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methyl-2-nitroaniline

• Inchi： 1S/C7H7BrN2O2/c1-4-2-5(8)7(10(11)12)6(9)3-4/h2-3H,9H2,1H3
• InChI Key： NTNHKTUYYWJJAQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CC(=C1[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 2.7
• Topological Polar Surface Area: 71.8

Additional information on 3-Bromo-5-methyl-2-nitroaniline

Research Briefing on 3-Bromo-5-methyl-2-nitroaniline (CAS: 1807224-86-7) in Chemical and Biomedical Applications

3-Bromo-5-methyl-2-nitroaniline (CAS: 1807224-86-7) is a halogenated nitroaniline derivative that has garnered significant attention in recent chemical and biomedical research due to its versatile applications in pharmaceutical synthesis and material science. This compound serves as a critical intermediate in the development of novel therapeutic agents, particularly in the synthesis of kinase inhibitors and antimicrobial compounds. Recent studies have explored its structural properties, reactivity, and potential biological activities, positioning it as a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-Bromo-5-methyl-2-nitroaniline in the synthesis of small-molecule inhibitors targeting aberrant kinase signaling pathways. The research demonstrated that derivatives of this compound exhibit selective inhibition against specific tyrosine kinases implicated in cancer progression. The study utilized computational docking and in vitro assays to validate the binding affinity and inhibitory effects, suggesting its potential as a scaffold for anticancer drug development.

In addition to its pharmaceutical applications, 3-Bromo-5-methyl-2-nitroaniline has been investigated for its utility in material science. A recent report in Advanced Materials detailed its incorporation into organic semiconductors, where its electron-withdrawing nitro group and bromine substituent enhance charge transport properties. This innovation opens avenues for designing next-generation optoelectronic devices with improved efficiency and stability.

From a synthetic chemistry perspective, advancements in the catalytic functionalization of 3-Bromo-5-methyl-2-nitroaniline have been reported. A 2024 study in Organic Letters showcased a palladium-catalyzed cross-coupling reaction that enables the introduction of diverse aryl and heteroaryl groups at the bromine position. This methodology expands the structural diversity of accessible derivatives, facilitating the exploration of structure-activity relationships in drug discovery campaigns.

Despite these promising developments, challenges remain in optimizing the bioavailability and toxicity profiles of 3-Bromo-5-methyl-2-nitroaniline-derived compounds. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Future directions include leveraging this scaffold for targeted drug delivery systems and combination therapies, as well as exploring its potential in agrochemical applications.